Cas no 2171657-27-3 (1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide)

1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide is a specialized organic compound featuring a cyclobutylamine moiety linked to an azetidine-2-carboxamide scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclobutyl ring enhances conformational rigidity, while the azetidine carboxamide group offers functional versatility for further derivatization. Its balanced lipophilicity and hydrogen-bonding capabilities improve bioavailability, making it suitable for drug discovery applications. The compound’s stability under physiological conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry. Researchers leverage its structural features to develop novel bioactive molecules targeting enzymes or receptors with high specificity.
1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide structure
2171657-27-3 structure
Product Name:1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide
CAS No:2171657-27-3
MF:C10H17N3O2
MW:211.260882139206
CID:6190632
PubChem ID:165607838
Update Time:2025-08-05

1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide
    • 1-[2-(1-aminocyclobutyl)acetyl]azetidine-2-carboxamide
    • 2171657-27-3
    • EN300-1281470
    • Inchi: 1S/C10H17N3O2/c11-9(15)7-2-5-13(7)8(14)6-10(12)3-1-4-10/h7H,1-6,12H2,(H2,11,15)
    • InChI Key: CETIYAXPBHJWEM-UHFFFAOYSA-N
    • SMILES: O=C(CC1(CCC1)N)N1CCC1C(N)=O

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 89.4Ų

1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide Pricemore >>

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Additional information on 1-2-(1-aminocyclobutyl)acetylazetidine-2-carboxamide

1-2-(1-Aminocyclobutyl)Acetylazetidine-2-Carboxamide (CAS No. 2171657-27-3): A Comprehensive Overview

1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide (CAS No. 2171657-27-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential therapeutic properties, has been the subject of numerous studies aimed at elucidating its biological activities and potential applications in drug development.

The chemical structure of 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide is notable for its azetidine ring, which is a four-membered heterocyclic compound with a nitrogen atom. The presence of this ring, along with the aminocyclobutyl and acetyl groups, contributes to the compound's distinct chemical and biological properties. The carboxamide functional group further enhances its reactivity and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent research has focused on the potential of 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide effectively reduced inflammation in animal models of arthritis, suggesting its potential as a non-opioid pain reliever.

In addition to its anti-inflammatory effects, 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide has also been investigated for its neuroprotective properties. Research conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for the development of neuroprotective drugs that could slow down or prevent the progression of these debilitating conditions.

The pharmacokinetic profile of 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide has also been extensively studied. Clinical trials have shown that this compound has good oral bioavailability and a favorable safety profile, with minimal side effects observed in human subjects. These characteristics make it an attractive candidate for further clinical development and potential commercialization.

In terms of synthetic methods, several approaches have been developed to produce 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide. One common method involves the reaction of an aminocyclobutyl derivative with an acetylazetidine precursor, followed by carboxylation to form the final product. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

The potential applications of 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide extend beyond pain management and neuroprotection. Ongoing research is exploring its use in other therapeutic areas, such as cancer treatment and cardiovascular disease. For example, preliminary studies have indicated that this compound may have anti-cancer properties by inhibiting tumor growth and metastasis. Additionally, its ability to modulate vascular function suggests potential benefits in treating hypertension and other cardiovascular conditions.

In conclusion, 1-2-(1-Aminocyclobutyl)acetylazetidine-2-carboxamide (CAS No. 2171657-27-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an exciting candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.

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